N-(cyanomethyl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]-N-phenylacetamide

• IUPAC Name: N-(cyanomethyl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C14H13N3OS2/c1-11-9-19-14(16-11)20-10-13(18)17(8-7-15)12-5-3-2-4-6-12/h2-6,9H,8,10H2,1H3
• InChI Key: ZIKWXNDWTUUYIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)SCC(=O)N(CC#N)C2=CC=CC=C2
• Molecular Formula: C14H13N3OS2
• Molecular Weight: 303.4 g/mol

Description

N-(cyanomethyl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]-N-phenylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a thiazole-based compound that exhibits interesting pharmacological properties, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of N-(cyanomethyl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]-N-phenylacetamide is not fully understood. However, it is believed to act by inhibiting specific enzymes or receptors in the body, thereby altering biochemical pathways and physiological processes.
Biochemical and Physiological Effects:
N-(cyanomethyl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]-N-phenylacetamide has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. These include anti-inflammatory, antimicrobial, anticancer, and antidiabetic effects, among others.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(cyanomethyl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]-N-phenylacetamide is its high potency and selectivity for specific targets in the body. This makes it a valuable tool for studying various biochemical and physiological processes. However, one of the limitations of this compound is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-(cyanomethyl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]-N-phenylacetamide. These include:
1. Further studies on the mechanism of action of this compound to better understand its pharmacological properties.
2. Development of more efficient synthesis methods to improve the yield and purity of the product.
3. Exploration of the potential applications of this compound in drug development for various diseases.
4. Investigation of the potential side effects and toxicity of this compound in vivo.
5. Development of novel formulations or delivery systems to improve the solubility and bioavailability of this compound.
In conclusion, N-(cyanomethyl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]-N-phenylacetamide is a thiazole-based compound that exhibits interesting pharmacological properties. Its potential applications in various fields make it a promising candidate for drug development. Further research is needed to fully understand its mechanism of action and explore its potential applications in medicine.

Synthesis Methods

The synthesis of N-(cyanomethyl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]-N-phenylacetamide involves a multi-step process that requires expertise in organic chemistry. The first step involves the reaction of 4-methyl-1,3-thiazole-2-amine with chloroacetic acid to form 4-methyl-1,3-thiazole-2-carboxylic acid. The next step involves the reaction of this acid with thionyl chloride to form 4-methyl-1,3-thiazole-2-carbonyl chloride. The final step involves the reaction of this carbonyl chloride with N-(cyanomethyl)-N-phenylacetamide to form the desired product.

Scientific Research Applications

N-(cyanomethyl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]-N-phenylacetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. Its thiazole-based structure makes it a promising candidate for the development of novel drugs for the treatment of various diseases.